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Compound of Interest

Compound Name: C-Laurdan

Cat. No.: B1263050 Get Quote

Researchers and laboratory professionals utilizing the fluorescent probe C-Laurdan are

provided with essential guidance on its proper disposal, ensuring both personnel safety and

environmental compliance. While specific disposal instructions for C-Laurdan are not readily

available in public documentation, a conservative approach based on general principles for

handling non-hazardous chemical waste is recommended. This guide outlines the necessary

precautions, step-by-step disposal procedures, and a clear workflow to navigate the disposal

process effectively.

C-Laurdan: Key Properties for Handling and
Disposal
A summary of the pertinent physical and chemical properties of C-Laurdan is presented below.

Understanding these characteristics is the first step toward safe handling and informed

disposal decisions.
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Property Value

Molecular Weight 397.56 g/mol [1]

Formula C₂₅H₃₅NO₃[1]

Appearance Solid

Solubility
Soluble in DMF (to 100 mM), ethanol (to 10

mM), and DMSO (to 20 mM)[1]

Storage Store at -20°C[1]

Purity ≥95%[1]

CAS Number 959839-06-6

Essential Safety and Handling Protocols
Prior to handling C-Laurdan, it is imperative to adhere to standard laboratory safety practices.

The following Personal Protective Equipment (PPE) is mandatory:

Eye Protection: Safety glasses or goggles should be worn at all times.

Hand Protection: Chemical-resistant gloves are essential to prevent skin contact.

Body Protection: A laboratory coat must be worn to protect against spills.

Work with C-Laurdan, particularly the solid form, in a well-ventilated area or under a chemical

fume hood to minimize inhalation exposure. Avoid generating dust. In case of accidental

contact, wash the affected area thoroughly with soap and water.

Step-by-Step Disposal Procedures
The appropriate disposal method for C-Laurdan waste depends on its form (liquid or solid) and

concentration. The following procedures are based on general guidelines for non-hazardous

laboratory chemical waste.

Disposal of Liquid C-Laurdan Waste
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Dilute Aqueous Solutions: For very dilute, non-hazardous aqueous solutions of C-Laurdan,

disposal down the drain with copious amounts of running water may be permissible.

However, it is crucial to first consult and obtain approval from your institution's Environmental

Health and Safety (EH&S) department. Local regulations and wastewater treatment

capabilities will dictate the acceptability of this method.

Concentrated or Solvent-Based Solutions: Unused or concentrated solutions of C-Laurdan,

especially those dissolved in solvents like DMF, ethanol, or DMSO, must not be poured down

the drain. These should be collected in a designated, properly labeled hazardous waste

container. The container should be compatible with the solvent used. Follow your institution's

hazardous waste disposal procedures for collection and pickup.

Disposal of Solid C-Laurdan Waste
Contaminated Labware: Items such as pipette tips, centrifuge tubes, and gloves that are

contaminated with C-Laurdan should be collected in a designated solid waste container. If

the contamination is minimal and the material is not considered hazardous, it may be

permissible to dispose of it in the regular laboratory trash. However, for an added layer of

safety, it is recommended to treat it as chemical waste.

Empty Containers: Empty C-Laurdan vials should be managed according to the "RCRA

Empty" definition. This typically involves ensuring no free liquid remains. The container

should then be defaced to indicate it no longer contains the chemical and can be disposed of

in the regular trash. For containers that held acutely hazardous chemicals, triple rinsing with

a suitable solvent is required, and the rinsate must be collected as hazardous waste. While

C-Laurdan is not explicitly listed as acutely hazardous, adopting this practice is a

conservative and safe approach.

Unused Solid C-Laurdan: Any unwanted or expired solid C-Laurdan should be disposed of

through your institution's chemical waste program. It should be properly packaged and

labeled for pickup by trained hazardous waste personnel.

C-Laurdan Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of C-
Laurdan waste, from initial assessment to final disposal.
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Start: C-Laurdan Waste Generated

Identify Waste Type

Liquid Waste
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Solid Waste

Solid
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Yes

Collect in Labeled Hazardous Waste Container

No (Solvent-based)

Consult & Obtain EH&S Approval

Yes

No (Concentrated)

Dispose Down Drain with Copious Water

Approved Not Approved

End of Disposal Process

Empty Container?

No

Dispose as Chemical Waste via EH&S

Yes

Unused Solid C-Laurdan

No

Dispose in Regular Trash (after defacing label)

Yes

Click to download full resolution via product page

Caption: C-Laurdan Disposal Decision Workflow.
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By adhering to these guidelines and consulting with your institution's safety professionals, you

can ensure the safe and responsible disposal of C-Laurdan waste, fostering a secure and

compliant laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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